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Compound of Interest

Compound Name: (2R)-(-)-Glycidyl tosylate

Cat. No.: B135029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(2R)-(-)-Glycidyl tosylate is a chiral trifunctional electrophile of significant interest in the

synthesis of complex organic molecules, particularly in the field of drug development. Its unique

structure, incorporating both a reactive epoxide ring and an excellent tosylate leaving group,

allows for sequential and regioselective reactions with a variety of nucleophiles. This guide

provides a comprehensive overview of its physical and chemical properties, detailed

experimental protocols for its synthesis and application, and an analysis of its chemical

reactivity.

Core Physical and Chemical Properties
(2R)-(-)-Glycidyl tosylate is a white to off-white crystalline powder at room temperature.[1] A

summary of its key physical and chemical properties is presented in the table below for easy

reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b135029?utm_src=pdf-interest
https://www.benchchem.com/product/b135029?utm_src=pdf-body
https://www.benchchem.com/product/b135029?utm_src=pdf-body
https://www.amerigoscientific.com/2r-glycidyl-tosylate-98-item-117982.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₁₀H₁₂O₄S [1]

Molecular Weight 228.26 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 45-48 °C [1]

Boiling Point 370.5 °C at 760 mmHg

Density 1.31 g/cm³

Optical Rotation
[α]²⁰/D = -18 ± 1º (c=2.75 in

CHCl₃)
[1]

Solubility
Soluble in dioxane (50

mg/mL), decomposes in water.

Storage Temperature 2-8 °C [1]

Spectroscopic Data
While detailed spectral data with full assignments can be found in specialized databases and

literature, a summary of expected spectroscopic features is provided below.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals

for the aromatic protons of the tosyl group, the methyl group of the tosyl group, and the protons

of the glycidyl moiety.

¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for the carbons

of the tosyl group and the three carbons of the glycidyl unit.

FT-IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for the

sulfonyl group (S=O stretching), the aromatic ring (C=C stretching), and the epoxide ring (C-O

stretching).

Mass Spectrometry: The mass spectrum will show the molecular ion peak and characteristic

fragmentation patterns resulting from the loss of the tosyl group or cleavage of the epoxide
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ring.

Chemical Reactivity and Stability
The reactivity of (2R)-(-)-Glycidyl tosylate is dominated by the presence of two key functional

groups: the epoxide and the tosylate. The tosylate group is an excellent leaving group, making

the primary carbon to which it is attached highly susceptible to nucleophilic attack via an Sₙ2

mechanism.

The epoxide ring can also be opened by nucleophiles. The regioselectivity of this ring-opening

is dependent on the reaction conditions:

Under basic or neutral conditions: Nucleophilic attack occurs preferentially at the less

sterically hindered terminal carbon of the epoxide (C3), following an Sₙ2 pathway.

Under acidic conditions: The epoxide oxygen is first protonated, and the subsequent

nucleophilic attack occurs at the more substituted secondary carbon (C2), which can better

stabilize the partial positive charge that develops in the transition state. This proceeds with

significant Sₙ1 character.

(2R)-(-)-Glycidyl tosylate is stable under recommended storage conditions (2-8 °C) in a dry

environment. It is sensitive to moisture and will decompose in water. It is also incompatible with

strong oxidizing agents and strong bases.

Experimental Protocols
Synthesis of (2R)-(-)-Glycidyl Tosylate from (R)-Glycidol
This protocol describes the tosylation of (R)-glycidol to yield (2R)-(-)-Glycidyl tosylate.
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Reactants

Reaction Work-up Purification

(R)-Glycidol

Reaction at 0 °C to rt

p-Toluenesulfonyl chloride

Pyridine (base)

Dichloromethane (solvent)

Aqueous Wash Drying (e.g., MgSO₄) Filtration Concentration in vacuo Column Chromatography (2R)-(-)-Glycidyl tosylate

Click to download full resolution via product page

Caption: Synthetic workflow for (2R)-(-)-Glycidyl tosylate.

Procedure:

Dissolve (R)-glycidol in anhydrous dichloromethane in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon) and cool the solution to 0 °C in an ice bath.

Add pyridine (as a base to neutralize the HCl byproduct) to the solution.

Slowly add a solution of p-toluenesulfonyl chloride in anhydrous dichloromethane to the

reaction mixture dropwise, maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitored by TLC).

Quench the reaction by adding water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b135029?utm_src=pdf-body-img
https://www.benchchem.com/product/b135029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Separate the organic layer and wash it sequentially with dilute HCl, saturated aqueous

sodium bicarbonate, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to afford pure (2R)-(-)-
Glycidyl tosylate.

Synthesis of 1-O-hexadecyl-sn-glycerol 3-O-p-
toluenesulfonate
This protocol details the reaction of (2R)-(-)-Glycidyl tosylate with 1-hexadecanol.

Reactants

Reaction Work-up Purification

(2R)-(-)-Glycidyl tosylate

Stirring at rt

1-Hexadecanol

Boron trifluoride etherate (catalyst)

Anhydrous Solvent (e.g., DCM)

Quenching (e.g., sat. NaHCO₃) Extraction Drying Concentration Column Chromatography 1-O-hexadecyl-sn-glycerol 3-O-p-toluenesulfonate

Click to download full resolution via product page

Caption: Synthesis of a glycerophospholipid precursor.

Procedure:
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In a flame-dried flask under an inert atmosphere, dissolve (2R)-(-)-Glycidyl tosylate and 1-

hexadecanol in an anhydrous solvent such as dichloromethane.

Add a catalytic amount of boron trifluoride etherate to the solution.

Stir the reaction mixture at room temperature and monitor the progress by thin-layer

chromatography.

Upon completion, quench the reaction by the addition of a saturated aqueous solution of

sodium bicarbonate.

Extract the aqueous layer with dichloromethane.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the resulting residue by flash column chromatography to yield the desired product.

Applications in Drug Development and Organic
Synthesis
(2R)-(-)-Glycidyl tosylate serves as a versatile chiral building block in the synthesis of a wide

range of biologically active molecules. Its ability to introduce a chiral glyceryl backbone is

particularly valuable in the preparation of:

Glycerophospholipids: As demonstrated in the experimental protocol, it is a key intermediate

in the synthesis of glycerophospholipid analogues, which are important components of cell

membranes and are involved in cellular signaling.

Beta-blockers: The chiral glycidol moiety is a common structural feature in many beta-

adrenergic blocking agents used to treat cardiovascular diseases.

Antiviral and Anticancer Agents: The stereospecific introduction of the glyceryl unit is crucial

for the biological activity of certain antiviral and anticancer nucleoside and non-nucleoside

analogues.

Safety Information
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(2R)-(-)-Glycidyl tosylate is a hazardous substance and should be handled with appropriate

safety precautions in a well-ventilated fume hood. It is classified as a substance that may

cause an allergic skin reaction, causes serious eye damage, is suspected of causing genetic

defects, and may cause cancer. It is also toxic to aquatic life with long-lasting effects. Personal

protective equipment, including safety goggles, chemical-resistant gloves, and a lab coat,

should be worn at all times when handling this compound. For detailed safety information,

consult the material safety data sheet (MSDS).

Conclusion
(2R)-(-)-Glycidyl tosylate is a valuable and versatile chiral intermediate for organic synthesis,

particularly in the development of new therapeutic agents. Its well-defined physical and

chemical properties, combined with its predictable reactivity, make it an essential tool for

chemists. Proper handling and adherence to safety protocols are crucial when working with this

compound. This guide provides a foundational understanding for researchers and professionals

working with this important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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